Cas no 62217-21-4 (Phosphonic acid, 1,3-benzodithiol-2-yl-, diethyl ester)

• Product Name: Phosphonic acid, 1,3-benzodithiol-2-yl-, diethyl ester
• CAS No: 62217-21-4
• MF: C₁₁H₁₅O₃PS₂
• MW: 290.338761568069
• CID: 454145
• PubChem ID: 11055385
• Update Time: 2025-04-19

Phosphonic acid, 1,3-benzodithiol-2-yl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, 1,3-benzodithiol-2-yl-, diethyl ester
• 2-diethoxyphosphoryl-1,3-benzodithiole
• SCHEMBL6756312
• 62217-21-4
• DTXSID40453591

• Inchi： 1S/C11H15O3PS2/c1-3-13-15(12,14-4-2)11-16-9-7-5-6-8-10(9)17-11/h5-8,11H,3-4H2,1-2H3
• InChI Key： VZKJLKRVUMISJX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2SC1P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 290.02015
• Monoisotopic Mass: 290.02002368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• PSA: 35.53
• LogP: 4.43410